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As a Senior Application Scientist, I understand that achieving consistent and reproducible

results is paramount. Ursodeoxycholic acid (UDCA) is a fascinating molecule with a wide range

of therapeutic applications, from cholestatic liver diseases to emerging roles in neuroprotection.

[1][2][3][4] However, its pleiotropic effects, acting through multiple signaling pathways,

combined with specific physicochemical properties, can introduce variability into your

experiments.[5][6][7]

This technical support center is designed to help you navigate these challenges. We will move

beyond simple protocols to explore the underlying scientific principles, enabling you to

diagnose issues, validate your methods, and generate the robust data required for publication

and clinical advancement.

Frequently Asked Questions (FAQs)
Here are rapid-fire answers to the most common issues encountered in UDCA research.

Q1: My UDCA powder won't dissolve in my aqueous buffer or cell culture medium. What am I

doing wrong?
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A: This is a very common issue stemming from UDCA's physicochemical properties. It is a

weak acid with a pKa of approximately 5.1 and is practically insoluble in water and acidic

solutions.[8][9] To achieve solubilization in aqueous media, you must deprotonate the

carboxylic acid group.

Causality: Below its pKa, UDCA remains in its protonated, non-polar form, which is not

soluble in water. By raising the pH of the solution to be well above the pKa (e.g., pH 7.5-8.4),

you convert it to its more soluble sodium salt form.[10][11]

Quick Protocol: For a 10 mM stock in PBS, first suspend the UDCA powder in the PBS, then

add 1N NaOH dropwise while vortexing until the solution clears completely. The final pH

should be verified and adjusted as needed. Always prepare a vehicle control with the same

final concentration of NaOH to account for any pH-related effects on your cells.

Q2: I'm observing unexpected changes in gene expression or cell behavior unrelated to my

primary hypothesis. Could this be an off-target effect of UDCA?

A: Absolutely. It is a misconception to view UDCA as a simple, inert choleretic. It is a potent

signaling molecule that modulates a complex network of cellular pathways.[12]

Mechanistic Insight: UDCA is known to interact with nuclear receptors like the farnesoid X

receptor (FXR), activate G-protein coupled receptors like TGR5, and trigger downstream

protein kinase cascades.[6][7][12] Furthermore, it has well-documented anti-apoptotic

effects, often by preventing the release of cytochrome c from mitochondria and increasing

the expression of anti-apoptotic proteins like BCL2.[1] These effects can vary significantly

depending on the cell type and its unique expression profile of these receptors and signaling

intermediates.

Q3: How stable are my prepared UDCA solutions? Should I make them fresh for every

experiment?

A: While freshly prepared solutions are always the gold standard, UDCA itself is chemically

stable. Studies on oral suspensions have shown stability for 60 days or more under various

storage conditions.[13][14]

Best Practices: For research applications, prepare a concentrated stock solution (e.g., in

DMSO or pH-adjusted PBS), sterilize it through a 0.22 µm filter, and store it in aliquots at
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-20°C, protected from light. These stocks are typically stable for several months. Avoid

repeated freeze-thaw cycles. While the UDCA molecule is stable, degradation can occur due

to contaminants in less pure water or buffers, so always use high-purity reagents.[15]

Q4: I'm not seeing the protective effect of UDCA in my animal model that has been reported in

the literature. Why could this be?

A: This is a frequent challenge and often boils down to inter-species differences in bile acid

metabolism and the complexities of in vivo systems.

Expert Causality:

Metabolism: In humans, UDCA is a secondary bile acid formed by gut bacteria.[16] In

mice, however, it is considered a primary bile acid synthesized in the liver.[17]

Furthermore, rodents primarily conjugate their bile acids with taurine, whereas humans

use both glycine and taurine.[17] This results in different circulating metabolites (e.g.,

TUDCA vs. GUDCA), which may have different potencies and tissue distributions.[18]

Gut Microbiota: The gut microbiome plays a critical role in metabolizing UDCA.[16]

Differences in the microbiome between animal facilities or in response to diet can

significantly alter the bioavailability and downstream effects of orally administered UDCA.

Sex and Age: The effects of UDCA can be sex- and age-dependent, potentially due to

differences in the basal bile acid pool size and metabolic enzyme activity.[19]

Troubleshooting Guide: Inconsistent Results in Cell
Culture
Variability in in vitro experiments can often be traced back to subtle inconsistencies in setup

and execution. Use this guide to systematically identify and resolve these issues.

Problem: High variability in cell viability or assay
readout between replicate experiments.
This is often the most frustrating issue. The cause is typically multi-factorial, relating to the

UDCA preparation, the cells themselves, or the culture environment.
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Inconsistent Results Observed

Step 1: Validate UDCA Solution

Is the stock solution clear?
(No precipitate)

Solubility

Step 2: Scrutinize Cell Health & Culture

Are cells within the optimal
passage number range?

Passage

Step 3: Check Assay Conditions

Is incubation time
precisely controlled?

Timing

Is the final pH of the medium
 in the physiological range (7.2-7.4)?

pH

Action: Remake stock.
Ensure pH is >7.5 for aqueous preps.

No

Is the vehicle control
(solvent/buffer only) inert?

Vehicle Effects

Action: Re-buffer working solution.
Titrate NaOH/HCl carefully.

No

Solution OK

Is serum from a single,
pre-tested batch?

Serum

Are cells free of aggregation?

Morphology

Action: Batch-test new serum lots
or switch to serum-free medium.

No

Cells OK

Action: Use anti-clumping agent or
perform gentle trituration.

No

Is readout performed at a
consistent cell confluency?

Confluency

Consistent Results Achieved

Click to download full resolution via product page

Caption: Systematic workflow for troubleshooting UDCA experiments.
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Protocol: Preparation and Validation of UDCA Working
Solutions
This protocol ensures the consistent preparation of a bioactive and non-toxic UDCA solution for

cell culture.

Objective: To prepare a sterile 100 mM UDCA stock solution in DMSO and a 100 µM working

solution in complete cell culture medium.

Materials:

Ursodeoxycholic acid powder (Sigma-Aldrich, U5127 or equivalent)

DMSO, cell culture grade (Sigma-Aldrich, D2650 or equivalent)

Complete cell culture medium (e.g., DMEM + 10% FBS)

Sterile 1.5 mL microcentrifuge tubes

Sterile 0.22 µm syringe filter

Procedure (Stock Solution - 100 mM in DMSO): a. In a sterile environment, weigh out 39.26

mg of UDCA powder and place it into a sterile 15 mL conical tube. b. Add 1.0 mL of cell

culture grade DMSO. c. Vortex vigorously for 2-3 minutes until the powder is completely

dissolved. The solution should be crystal clear. d. Sterilize the solution by passing it through

a 0.22 µm syringe filter into a new sterile tube. e. Aliquot into sterile 1.5 mL microcentrifuge

tubes (e.g., 50 µL per tube) to avoid multiple freeze-thaw cycles. f. Store aliquots at -20°C.

Procedure (Working Solution - 100 µM in Medium): a. Pre-warm complete cell culture

medium to 37°C. b. Thaw one aliquot of the 100 mM UDCA stock solution. c. Dilute the stock

solution 1:1000 into the pre-warmed medium. For example, add 10 µL of 100 mM UDCA

stock to 10 mL of medium. Mix immediately by gentle inversion. d. Crucially, prepare a

matching vehicle control: Add 10 µL of DMSO to 10 mL of medium (a 1:1000 dilution,

resulting in 0.1% DMSO). This control is essential to ensure that any observed effects are

due to UDCA and not the solvent.

Self-Validation Checks:
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Visual Inspection: The final working solution should be clear with no signs of precipitation.

If cloudiness occurs, it may indicate that the UDCA is crashing out of solution, a risk if the

final serum concentration is low.

pH Check: For aqueous stock preps, measure the pH of the final working solution. It

should be within the normal physiological range for your cells (typically 7.2-7.4).

Dose-Response Curve: Before proceeding with endpoint experiments, perform a toxicity

assay (e.g., MTT or LDH) with a range of UDCA concentrations (e.g., 10 µM to 500 µM) to

determine the optimal non-toxic working concentration for your specific cell line.

Troubleshooting Guide: Variability in Animal Models
Animal studies introduce multiple layers of biological complexity. Inconsistent outcomes with

UDCA often relate to species-specific physiology and formulation.

Problem: Discrepancy between expected and observed
UDCA efficacy or toxicity in a rodent model.
This frequently arises from underestimating the metabolic differences between rodents and

humans.

Key Biological Differences in Bile Acid Homeostasis
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Feature Human Mouse Rat

UDCA Status
Secondary BA

(microbial)[16]

Primary BA (hepatic)

[17]
Primary BA (hepatic)

Primary BAs

Cholic Acid (CA),

Chenodeoxycholic

Acid (CDCA)

CA, CDCA, α/β-

muricholic acid (MCA)
CA, CDCA, α/β-MCA

Primary Conjugation
Glycine (~75%),

Taurine (~25%)[17]

Almost exclusively

Taurine[17]

Almost exclusively

Taurine

Key Metabolic

Enzymes

CYP7A1, CYP8B1,

CYP27A1

Cyp7a1, Cyp8b1,

Cyp27a1, Cyp2c70

(for MCA)[17]

Cyp7a1, Cyp8b1,

Cyp27a1, Cyp2c70

Resulting Metabolites
GUDCA, TUDCA,

LCA, DCA

TUDCA, T-MCA,

TLCA

TUDCA, T-MCA,

TLCA

This table summarizes critical differences that impact how orally administered UDCA is

processed and what the ultimate bioactive molecules are in different species.

Protocol: UDCA Formulation and Administration for Oral
Gavage in Mice
This protocol is designed to create a homogenous suspension to ensure consistent dosing.

Objective: To prepare a 10 mg/mL UDCA suspension for oral gavage in mice, delivering a

dose of 100 mg/kg in a 20g mouse (0.2 mL volume).

Materials:

Ursodeoxycholic acid powder

0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

Small glass beaker or mortar and pestle

Stir plate and magnetic stir bar
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Procedure: a. Prepare the 0.5% CMC vehicle by slowly adding 0.5 g of CMC powder to 100

mL of sterile water while stirring vigorously. Heat gently (to ~50°C) to aid dissolution. Allow to

cool completely. b. Calculate the total amount of UDCA needed. For 10 mice + 20% overage,

you'll need ~2.4 mL of suspension. Weigh 24 mg of UDCA. c. Wetting the Powder: Place the

UDCA powder in the beaker or mortar. Add a very small amount of the CMC vehicle (a few

drops) and triturate with the pestle or a spatula to form a smooth, uniform paste. This step is

critical to prevent clumping. d. Gradual Dilution: Slowly add the remaining CMC vehicle to

the paste in small increments while continuously stirring. e. Homogenization: Once all the

vehicle is added, stir the suspension on a magnetic stir plate for at least 30 minutes before

dosing. f. Dosing: Keep the suspension stirring during the entire dosing procedure to prevent

the UDCA from settling. Use a new gavage needle for each animal.

Self-Validation Checks:

Homogeneity: A properly prepared suspension should appear uniform and milky, with no

visible clumps of powder.

Dose Confirmation: For critical studies, you can validate your dosing procedure. After

preparing the suspension, take a 100 µL aliquot, perform an extraction, and quantify the

UDCA concentration using HPLC to confirm it matches the target concentration.[20][21]

PK Satellite Group: Consider including a small satellite group of animals from which you

can collect blood samples at various time points (e.g., 1, 4, and 8 hours post-dose) to

confirm systemic exposure to UDCA and its metabolites.[22]

Visualizing UDCA's Core Mechanisms of Action
To effectively troubleshoot, it is essential to understand UDCA's multifaceted cytoprotective

signaling network.
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Caption: Key signaling pathways modulated by UDCA.[5][6][12]

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b14791481/docs?utm_src=pdf-body-img#troubleshooting-inconsistent-results-in-udca-research
https://pubmed.ncbi.nlm.nih.gov/15062194/
https://pubmed.ncbi.nlm.nih.gov/37594109/
https://www.mdpi.com/2218-273X/8/4/159
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paumgartner, G., & Beuers, U. (2004). Mechanisms of action and therapeutic efficacy of

ursodeoxycholic acid in cholestatic liver disease. Clinical Liver Disease, 8(1), 67-81. [Link]

Joutsiniemi, T., et al. (2024).
Lazaridis, K. N., Gores, G. J., & Lindor, K. D. (2001). Ursodeoxycholic acid 'mechanisms of
action and clinical use in hepatobiliary disorders'.
Dr.Oracle. (2025). What is the mechanism of action of Ursodeoxycholic acid (UDCA)?.
Roma, M. G., et al. (2011).
Gunawan, B., & Kaplowitz, N. (2004).
Biopharma Informatic. (2024). Ursodeoxycholic Acid – Application in Therapy and Current
Clinical Research.
Wikipedia. Ursodeoxycholic acid.

Cifuentes-Silva, Y., & Cabello-Verrugio, C. (2022). Bile Acids as Signaling Molecules: Role of

Ursodeoxycholic Acid in Cholestatic Liver Disease. Current Issues in Molecular Biology.

[Link]

Perino, A., et al. (2018). Overview of Bile Acids Signaling and Perspective on the Signal of

Ursodeoxycholic Acid, the Most Hydrophilic Bile Acid, in the Heart. International Journal of

Molecular Sciences. [Link]

Ali, E. S., et al. (2018). Ursodeoxycholic Acid Regulates Hepatic Energy Homeostasis and
White Adipose Tissue Macrophages Polarization in Leptin-Deficiency Obese Mice.
ResearchGate. (2025).

Alanazi, A. M., et al. (2023). Formulation and Characterization of Ursodeoxycholic Acid

Nanosuspension Based on Bottom-Up Technology and Box–Behnken Design Optimization.

Pharmaceutics. [Link]

Carroll, C. B., et al. (2020). Ursodeoxycholic acid as a novel disease-modifying treatment for
Parkinson’s disease: protocol for a two-centre, randomised, double-blind, placebo-controlled
trial, The ‘UP’ study. BMJ Open.
Lindor, K. D., et al. (2000). Prolonged Follow-Up of Patients in the U.S. Multicenter Trial of
Ursodeoxycholic Acid for Primary Biliary Cirrhosis. The American Journal of
Gastroenterology.
Trivedi, P. J., et al. (2024). Beyond Ursodeoxycholic Acid: A Comprehensive Review of
Second-Line Agents in Primary Biliary Cholangitis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15098899/
https://pubmed.ncbi.nlm.nih.gov/35678688/
https://www.mdpi.com/1422-0067/19/11/3593
https://www.mdpi.com/1999-4923/15/5/1498
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reich, M., et al. (2016). Animal models of biliary injury and altered bile acid metabolism.
Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease.
Cure Parkinson's. (2023). Phase 2 UDCA in Parkinson's trial results published.
Donepudi, A. C., et al. (2017). Animal Models to Study Bile Acid Metabolism. Biochimica et
Biophysica Acta (BBA) - Molecular Basis of Disease.
Kim, H., et al. (2022).
Sahebkar, A., et al. (2020). Effect of ursodeoxycholic acid on liver markers: A systematic
review and meta-analysis of randomized placebo-controlled clinical trials. British Journal of
Clinical Pharmacology.
The Science of Parkinson's. (2020). The Minnesota UDCA study.
ResearchGate. (2014).

Santoveña, A., et al. (2015). Study of quality and stability of ursodeoxycholic acid

formulations for oral pediatric administration. International Journal of Pharmaceutics. [Link]

Takeuchi, S., et al. (2022). Sex-, age-, and organ-dependent improvement of bile acid

hydrophobicity by ursodeoxycholic acid treatment: A study using a mouse model with

human-like bile acid composition. The Journal of Steroid Biochemistry and Molecular

Biology. [Link]

Scribd. (2014).
Poposka Svirkova, Z., Arsova-Sarafinovska, Z., & Grozdanova, A. (2020). Optimization of
RP-HPLC method with UV detection for determination of ursodeoxycholic acid in
pharmaceutical formulations. Macedonian Pharmaceutical Bulletin.
Nicoli, S., et al. (2015). Ursodeoxycholic Acid for Oral Administration: A Formulatory Study of
a Suspension. AAPS PharmSciTech.

Calamita, V., et al. (2005). Ursodeoxycholic acid ameliorates experimental ileitis

counteracting intestinal barrier dysfunction and oxidative stress. Gut. [Link]

Dr.Oracle. (2024).

Nguyen, T. H., et al. (2022). Enhancing Dissolution and Oral Bioavailability of

Ursodeoxycholic Acid with a Spray-Dried pH-Modified Extended Release Formulation.

Pharmaceutics. [Link]

Zhang, Y., et al. (2021). Ursodeoxycholic Acid Alters Bile Acid and Fatty Acid Profiles in a
Mouse Model of Diet-Induced Obesity. Frontiers in Pharmacology.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25305380/
https://pubmed.ncbi.nlm.nih.gov/35835311/
https://pubmed.ncbi.nlm.nih.gov/16162916/
https://www.mdpi.com/1999-4923/14/5/1045
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2018). Analytical Method Development of Content and Dissolution Assay of
Ursodeoxycholic Acid Capsule.
Devendran, S., et al. (2022). Secondary bile acid ursodeoxycholic acid alters weight, the gut
microbiota, and the bile acid pool in conventional mice. PLOS ONE.
Boaglio, A. C., et al. (2020).
Santoveña, A., et al. (2022). Dissolution testing of ursodeoxycholic acid suspension using
SPE as sample preparation.
Valente, G., et al. (2011). Ursodeoxycholic Acid Influences the Expression of p27kip1 but Not
FoxO1 in Patients with Non-Cirrhotic Primary Biliary Cirrhosis. PLOS ONE.
Procell. (2025).
Sigma-Aldrich. Cell Culture Troubleshooting.
Benchchem. (2025).
Benchchem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. clinicaltrials.eu [clinicaltrials.eu]

3. Ursodeoxycholic acid - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. Mechanisms of action and therapeutic efficacy of ursodeoxycholic acid in cholestatic liver
disease - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Bile Acids as Signaling Molecules: Role of Ursodeoxycholic Acid in Cholestatic Liver
Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Ursodeoxycholic Acid Regulates Hepatic Energy Homeostasis and White Adipose Tissue
Macrophages Polarization in Leptin-Deficiency Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]

8. Formulation and Characterization of Ursodeoxycholic Acid Nanosuspension Based on
Bottom-Up Technology and Box–Behnken Design Optimization - PMC [pmc.ncbi.nlm.nih.gov]

9. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b14791481?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/5812494_Ursodeoxycholic_acid_Mechanism_of_action_and_novel_clinical_applications
https://clinicaltrials.eu/drug/ursodeoxycholic-acid/
https://en.wikipedia.org/wiki/Ursodeoxycholic_acid
https://www.researchgate.net/publication/350530541_Ursodeoxycholic_acid_and_its_unexpected_application_areas
https://pubmed.ncbi.nlm.nih.gov/15062194/
https://pubmed.ncbi.nlm.nih.gov/15062194/
https://pubmed.ncbi.nlm.nih.gov/37594109/
https://pubmed.ncbi.nlm.nih.gov/37594109/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6468643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6468643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458560/
http://bulletin.mfd.org.mk/volumes/Volume%2066_1/66_1_010.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. mdpi.com [mdpi.com]

11. academic.oup.com [academic.oup.com]

12. mdpi.com [mdpi.com]

13. researchgate.net [researchgate.net]

14. Study of quality and stability of ursodeoxycholic acid formulations for oral pediatric
administration - PubMed [pubmed.ncbi.nlm.nih.gov]

15. pdf.benchchem.com [pdf.benchchem.com]

16. Secondary bile acid ursodeoxycholic acid alters weight, the gut microbiota, and the bile
acid pool in conventional mice | PLOS One [journals.plos.org]

17. Animal Models to Study Bile Acid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

18. Frontiers | Ursodeoxycholic Acid Alters Bile Acid and Fatty Acid Profiles in a Mouse
Model of Diet-Induced Obesity [frontiersin.org]

19. Sex-, age-, and organ-dependent improvement of bile acid hydrophobicity by
ursodeoxycholic acid treatment: A study using a mouse model with human-like bile acid
composition - PubMed [pubmed.ncbi.nlm.nih.gov]

20. Quantitative HPLC validation of ursodeoxycholic acid tablets. [wisdomlib.org]

21. researchgate.net [researchgate.net]

22. mdpi.com [mdpi.com]

To cite this document: BenchChem. [troubleshooting inconsistent results in UDCA research].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14791481/docs#troubleshooting-inconsistent-results-
in-udca-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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